Cas no 434-03-7 (Ethisterone)

• Product Name: Ethisterone
• CAS No: 434-03-7
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• MDL: MFCD00003656
• CID: 37371
• PubChem ID: 24894377
• Update Time: 2025-06-14

Ethisterone Chemical and Physical Properties

Names and Identifiers

• ethisterone
• 17-alpha-ethynyltestosterone
• pregneninolone
• 17a-ethynyl-17b-hydroxy-4-androsten-3-one
• 17a-ethynyl testosterone
• anhydrohydroxyprogesterone
• ethynyl testosterone
• Gestoral
• 17-Hydroxypregn-4-en-20-yn-3-one
• ETHISTERONE(RG)
• 17α-Ethynyltestosterone
• 17β-Hydroxy-4,17α-pregnen-20-yn-3-one
• 4,17α-Pregnen-17β-ol-20-yn-3-one
• Colutoid
• Ethinone
• Pranone
• Pregnin
• Prodoxan
• Produxan
• Prolutol
• Prone
• 17b-Hydroxy-4,17a-pregnen-20-yn-3-one
• 4,17a-Pregnen-17b-ol-20-yn-3-one
• 17alpha-Ethynyltestosterone
• Ethisteronum
• Aethisteronum
• Etisterona
• Ethinyl testosterone
• Nugestoral
• Aethisteron
• Progestoral
• Ethynyltestosterone
• 17alpha-Ethinyltestosterone
• Anhydroxyprogesterone
• Syngestrotabs
• Progestolets
• 17alpha-Ethinyl testosterone
• Prodroxan
• Trosinone
• Progestab
• Ora-Lutin
• Ethinyltestosterone
• P201BVY1MJ
• Praegninum
• Nalutoral
• Lucorteum Ora
• (8R,9S,10S,13R,14R,17S)-17-Ethynyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-c
• EINECS 207-096-5
• HMS2234J08
• BPBio1_000114
• NCGC00255184-01
• (8R,10R,13S,17R)-17-Ethynyl-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-cyclopenta[a]phenanthren-3-one
• DTXCID003016
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one;Ethisterone
• s2611
• DTXSID2023016
• SMR000058320
• CHEBI:34749
• ETHISTERONE [MART.]
• AS-13381
• CHEMBL241694
• 17-Ethynyl-17beta-hydroxyandrost-4-en-3-one
• Prestwick3_000261
• CHNXZKVNWQUJIB-CEGNMAFCSA-N
• E0040
• SR-01000002984-2
• Tox21_111393
• BCP0726000218
• NS00007266
• ETHISTERONE [USP-RS]
• Tox21_302324
• 17a-ethynyltestosterone
• NCGC00021466-03
• NCGC00021466-06
• AB00384255-11
• AB00384255_14
• AC-2170
• AKOS005622724
• AB00490005
• NSC 9565
• BRN 1889895
• ETHISTERONE [MI]
• ETHISTERONE [WHO-DD]
• A826270
• Ethisteronum [INN-Latin]
• 17-hydroxy-17alpha-pregn-4-en-20-yn-3-one
• HMS3712F04
• BSPBio_000102
• EC 207-096-5
• 17-Ethinyl testosterone
• 17-alpha-Pregn-4-en-20-yn-3-one, 17-hydroxy-
• Tox21_111604_1
• Pregn-4-en-20-yn-3-one, 17-hydroxy-, (17-alpha)-
• 17alpha-hydroxypregn-4-en-20-yn-3-one
• Q5403717
• NSC-9565
• Androst-4-en-3-one, 17alpha-ethynyl-17-hydroxy-
• BCP9000664
• BCP23355
• 17-Ethynyl-17.beta.-hydroxyandrost-4-en-3-one
• Etisterone
• 17-beta-Hydroxy-17-alpha-ethynyl-4-androsten-3-one
• SR-01000002984
• HMS2090E14
• 17alpha-Pregn-4-en-20-yn-3-one, 17-hydroxy-
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• CAS-434-03-7
• MLS001076282
• Ethisterone anhydrohydroxyprogesterone
• Tox21_111604
• Opera_ID_1078
• NCGC00095023-01
• UNII-P201BVY1MJ
• ETHISTERONE [INN]
• 17alpha-Ethynyl-17beta-hydroxyandrost-4-en-3-one
• Ethisterone, VETRANAL(TM), analytical standard
• SCHEMBL24475
• Etisterona [INN-Spanish]
• CCG-220261
• 17beta-Hydroxy-4,17alpha-pregnen-20-yn-3-one
• (8R,9S,10R,13S,14S,17S)-17-ethynyl-17-hydroxy-10,13-dimethyl-1,7,8,10,11,12,13,15,16,17-decahydro-2H-cyclopenta[a]phenanthren-3(6H,9H,14H)-one
• MFCD00003656
• AB00384255-13
• 17alpha-ethynyl-17beta-hydroxy-androst-4-en-3-one
• NCGC00021466-05
• 17-Hydroxy-17-alpha-pregn-4-en-20-yn-3-one
• Ethisterone, >=99% (HPLC)
• MLS000069396
• BRD-K03981224-001-02-9
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one
• AI3-26421
• Etisterone [DCIT]
• NCGC00159363-02
• 4-08-00-01225 (Beilstein Handbook Reference)
• HY-B0487
• (17alpha)-17-hydroxypregn-4-en-20-yn-3-one
• 434-03-7
• 4,17alpha-Pregnen-17beta-ol-20-yn-3-one
• HMS2095F04
• Ethisterone [INN:BAN:NF]
• 17-Ethinyltestosterone
• Pregn-4-en-20-yn-3-one, 17-hydroxy-, (17alpha)-
• BDBM50198711
• ETHISTERONE (USP-RS)
• Pregn-4-en-20-yn-3-one, 17-hydroxy-, (17-alpha)-(9CI)
• 17alpha-Ethynyl-17-hydroxyandrost-4-en-3-one
• Proluton C
• 17-Hydroxypregn-4-en-20-yn-3-one, 17.alpha.-
• Lutocyclol
• BBL028141
• 17 alpha-Ethynyltestosterone
• Lucorteum Oral
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta(a)phenanthren-3-one
• STK801873
• 17.alpha.-Ethynyl-17.beta.-hydroxyandrost-4-en-3-one
• Progestin P
• Ethisteronum (INN-Latin)
• Lutidon Oral
• Primolut C
• 17alpha-Pregn-4-en-20-yn-3-one, 17-hydroxy-(8CI)
• 17-.beta.-Hydroxy-17-.alpha.-ethynyl-4-androsten-3-one
• Etisterona (INN-Spanish)
• Testosterone, 17-ethynyl-
• NSC9565
• 17-Hydroxypregn-4-en-20-yn-3-one, 17alpha-
• ETHISTERONE (MART.)
• Linguetten
• 17-Hydroxy-17-.alpha.-pregn-4-en-20-yn-3-one
• Pregn-4-en-20-yn-3-one, 17-hydroxy-, (17alpha)-(9CI)
• 17 alpha Ethynyltestosterone
• 17.alpha.-Ethynyl-17-hydroxyandrost-4-en-3-one
• G03DC04
• BRD-K03981224-001-19-3
• 17?-Hydroxypregn-4-en-20-yn-3-one;17?-Ethynyltestosterone;Ethinone
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• FE22865
• 207-096-5
• Ethisterone

• MDL： MFCD00003656
• Inchi： 1S/C21H28O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h1,13,16-18,23H,5-12H2,2-3H3/t16-,17+,18+,19+,20+,21+/m1/s1
• InChI Key： CHNXZKVNWQUJIB-CEGNMAFCSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.0697 (rough estimate)
• Melting Point: 266-273 ºC
• Boiling Point: 446.4°C at 760 mmHg
• Flash Point: 106 °C
• Refractive Index: 33 ° (C=1, Pyridine)
• Solubility: Soluble in chloroform, DMSO (0.05 mg/ml), acetone (slightly ), ethanol (<1 mg/ml at 25 °C), and water (<1 mg/ml at 25 °C).
• Water Partition Coefficient: soluble in chloroform, DMSO (0.05 mg/ml), acetone (slightly ), ethanol (<1 mg/ml at 25°C), and water (<1 mg/ml at 25°C).
• PSA: 37.30000
• LogP: 3.88260
• Solubility: Not available
• Merck: 14,3741
• Specific Rotation: +23.8° (dioxane)

Ethisterone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201-P308 + P313
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R40;R48
• Safety Instruction： S22-S24/25
• RTECS：TU5570250
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Risk Phrases：R40; R48
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Ethisterone

Ethisterone (CAS No. 434-03-7): A Comprehensive Overview of Its Properties, Applications, and Modern Relevance

Ethisterone, with the CAS number 434-03-7, is a synthetic progestogen that has been widely studied for its hormonal activity. This compound, also known as 17α-ethynyltestosterone, belongs to the class of steroidal hormones and has been utilized in various medical and research applications. Its molecular structure features a 17α-ethynyl group, which enhances its stability and bioactivity compared to natural progesterone. The CAS No. 434-03-7 is a critical identifier for researchers and manufacturers, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, Ethisterone has garnered renewed interest due to its historical significance in the development of hormonal therapies. Modern searches often focus on its mechanism of action, synthesis methods, and potential therapeutic applications. Users frequently inquire about its role in endocrine research or its comparison to newer progestins. The compound’s steroidal backbone makes it a valuable tool for studying hormone-receptor interactions, a topic of high relevance in fields like reproductive health and cancer research.

The pharmacokinetics of Ethisterone are another area of frequent inquiry. Researchers often explore its metabolic pathways, half-life, and bioavailability to understand its effects in vivo. Unlike natural progesterone, Ethisterone exhibits oral activity, a feature that has made it a subject of interest for drug delivery innovations. Searches related to CAS No. 434-03-7 also extend to its analytical detection, with techniques like HPLC and mass spectrometry being commonly discussed.

From a regulatory perspective, Ethisterone is classified as a pharmaceutical intermediate, and its use is governed by guidelines ensuring safety and efficacy. While it is not a controlled substance, proper handling and documentation are essential for compliance with global standards. The compound’s safety profile is well-documented, with studies highlighting its low toxicity under recommended conditions. This makes it a reliable choice for laboratory use and industrial synthesis.

In the context of current trends, Ethisterone is often compared to newer synthetic progestins, with users seeking insights into its advantages and limitations. Discussions around personalized medicine and hormone replacement therapy (HRT) frequently reference older compounds like Ethisterone to contextualize advancements in the field. Additionally, its role in veterinary medicine remains a niche but growing area of interest.

For those involved in chemical synthesis, Ethisterone serves as a model compound for exploring steroid modification techniques. Its ethynyl group offers a versatile handle for further functionalization, making it a valuable scaffold in medicinal chemistry. Searches for CAS No. 434-03-7 often include queries about patented synthesis routes or green chemistry approaches to reduce environmental impact.

In summary, Ethisterone (CAS No. 434-03-7) remains a compound of significant scientific and historical importance. Its applications span pharmaceutical research, endocrinology, and chemical synthesis, with ongoing relevance in modern science. By understanding its properties and applications, researchers can leverage this compound to address contemporary challenges in healthcare and biotechnology.